2-(1,3-Benzoxazol-2-yl)-3-(4-isopropylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
2-(1,3-Benzoxazol-2-yl)-3-(4-isopropylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
Brand Name:
Vulcanchem
CAS No.:
496011-54-2
VCID:
VC0489340
InChI:
InChI=1S/C28H27NO5/c1-17(2)19-12-10-18(11-13-19)14-21(28-29-22-8-6-7-9-23(22)34-28)26(30)20-15-24(31-3)27(33-5)25(16-20)32-4/h6-17H,1-5H3/b21-14-
SMILES:
CC(C)C1=CC=C(C=C1)C=C(C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=C(C(=C4)OC)OC)OC
Molecular Formula:
C28H27NO5
Molecular Weight:
457.5g/mol
2-(1,3-Benzoxazol-2-yl)-3-(4-isopropylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one
CAS No.: 496011-54-2
Main Products
VCID: VC0489340
Molecular Formula: C28H27NO5
Molecular Weight: 457.5g/mol
| CAS No. | 496011-54-2 |
|---|---|
| Product Name | 2-(1,3-Benzoxazol-2-yl)-3-(4-isopropylphenyl)-1-(3,4,5-trimethoxyphenyl)-2-propen-1-one |
| Molecular Formula | C28H27NO5 |
| Molecular Weight | 457.5g/mol |
| IUPAC Name | (E)-2-(1,3-benzoxazol-2-yl)-3-(4-propan-2-ylphenyl)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C28H27NO5/c1-17(2)19-12-10-18(11-13-19)14-21(28-29-22-8-6-7-9-23(22)34-28)26(30)20-15-24(31-3)27(33-5)25(16-20)32-4/h6-17H,1-5H3/b21-14- |
| Standard InChIKey | BQFYBXGLAUOZNG-STZFKDTASA-N |
| Isomeric SMILES | CC(C)C1=CC=C(C=C1)/C=C(\C2=NC3=CC=CC=C3O2)/C(=O)C4=CC(=C(C(=C4)OC)OC)OC |
| SMILES | CC(C)C1=CC=C(C=C1)C=C(C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=C(C(=C4)OC)OC)OC |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)C=C(C2=NC3=CC=CC=C3O2)C(=O)C4=CC(=C(C(=C4)OC)OC)OC |
| PubChem Compound | 5925357 |
| Last Modified | Nov 11 2021 |
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